Cas no 1339392-21-0 (1H-Indole-5-methanamine, 1-(3-buten-1-yl)-)

• Product Name: 1H-Indole-5-methanamine, 1-(3-buten-1-yl)-
• CAS No: 1339392-21-0
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD20311148
• CID: 4784992
• Update Time: 2025-10-27

1H-Indole-5-methanamine, 1-(3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-methanamine, 1-(3-buten-1-yl)-

• MDL： MFCD20311148
• Inchi： 1S/C13H16N2/c1-2-3-7-15-8-6-12-9-11(10-14)4-5-13(12)15/h2,4-6,8-9H,1,3,7,10,14H2
• InChI Key： PORNYRFEYOGJEM-UHFFFAOYSA-N
• SMILES： N1(CCC=C)C2=C(C=C(CN)C=C2)C=C1

Additional information on 1H-Indole-5-methanamine, 1-(3-buten-1-yl)-

Compound CAS No. 1339392-21-0: 1H-Indole-5-methanamine, 1-(3-buten-1-yl)

The compound with CAS No. 1339392-21-0, known as 1H-Indole-5-methanamine, 1-(3-buten-1-yl), is a fascinating organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of indole derivatives, which are widely studied for their roles in biochemistry, pharmacology, and materials science.

Indole derivatives have long been recognized for their structural versatility and biological activity. The indole ring system, a bicyclic structure consisting of a benzene ring fused with a pyrrole ring, is a common feature in many natural products and synthetic compounds. In the case of 1H-Indole-5-methanamine, 1-(3-buten-1-yl), the indole core is further modified with a methanamine group at the 5-position and a 3-butenyl substituent at the 1-position. These modifications significantly influence the compound's chemical reactivity and functional properties.

Recent studies have highlighted the importance of indole-based compounds in drug discovery. The methanamine group in 1H-Indole-5-methanamine, 1-(3-buten-1-yl) introduces additional nitrogen functionality, which can enhance the compound's ability to interact with biological targets such as enzymes or receptors. The presence of the 3-butenyl group adds a degree of unsaturation to the molecule, potentially increasing its reactivity and enabling participation in various chemical transformations.

The synthesis of CAS No. 1339392-21-0 involves a multi-step process that typically begins with the preparation of an indole derivative followed by functionalization at specific positions. Researchers have explored various methods to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the time required for its preparation.

In terms of applications, indole-based compounds like CAS No. 1339392-21-0 are being investigated for their potential in pharmaceuticals. For instance, they may serve as scaffolds for developing new drugs targeting diseases such as cancer or neurodegenerative disorders. Additionally, their unique electronic properties make them candidates for use in organic electronics and optoelectronic devices.

Recent research has also focused on understanding the biological activity of CAS No. 1339392-21-0. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in disease pathways. Furthermore, its ability to form hydrogen bonds due to the methanamine group suggests potential interactions with DNA or proteins, opening avenues for exploring its role in gene regulation or therapeutic delivery systems.

The structural flexibility of CAS No. 1339392-21-0 allows it to participate in various chemical reactions, making it a valuable building block in organic synthesis. Its reactivity can be further tuned by modifying substituents on the indole ring or altering the length and saturation of the butenyl chain.

In conclusion, CAS No. 1339392-21-0, or 1H-indole-5-methanamine, 1-(3-butenyl), represents an exciting area of research with promising applications across multiple disciplines. As our understanding of its properties continues to grow, this compound is likely to play an increasingly important role in both academic and industrial settings.